4-[(3-hydroxybenzylidene)amino]-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one

• IUPAC Name: 4-[(E)-(3-hydroxyphenyl)methylideneamino]-6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H10N4O2S/c1-7-10(17)15(11(18)14-13-7)12-6-8-3-2-4-9(16)5-8/h2-6,16H,1H3,(H,14,18)/b12-6+
• InChI Key: YHRJRJWIWNXMIJ-WUXMJOGZSA-N
• Canonical SMILES: CC1=NNC(=S)N(C1=O)N=CC2=CC(=CC=C2)O
• Isomeric SMILES: CC1=NNC(=S)N(C1=O)/N=C/C2=CC(=CC=C2)O
• Molecular Formula: C11H10N4O2S
• Molecular Weight: 262.29 g/mol

Description

The compound belongs to a class of chemicals derived from 1,2,4-triazines, known for their versatility in chemical reactions and potential applications in various fields due to their structural properties.

Synthesis Analysis

The synthesis of derivatives related to this compound has been explored through solvent-free microwave synthesis methods, highlighting an efficient approach to obtain these chemicals (Tabatabaee et al., 2007). This method emphasizes the reaction of 4-amino-6-methyl-5-oxo-3-thioxo-2H-1,2,4-triazine with various aldehydes, leading to the formation of corresponding imines.

Molecular Structure Analysis

The molecular structure of closely related compounds has been determined by X-ray diffraction, providing insight into the crystalline structure and confirming the expected configurations of these molecules. For instance, a study detailed the crystal structure of a similar triazine derivative, offering a basis for understanding the structural aspects of these compounds (Hakimi et al., 2011).

Chemical Reactions and Properties

The chemical reactions and properties of these derivatives have been extensively studied, revealing their reactivity and potential applications. For example, Schiff base formation and metal complexation highlight the versatility of these compounds in forming new chemical entities with potential biological and industrial applications (Singh et al., 2018).

Physical Properties Analysis

Studies have focused on the physical properties, such as mesomorphic behavior, of related triazine compounds, showing their potential in materials science, particularly in the development of liquid crystalline materials (Singh et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity towards various agents and conditions, have been the subject of research, shedding light on the functional versatility and applicability of these compounds in different chemical contexts. For instance, the synthesis and characterization of novel triazine derivatives have demonstrated their potential in applications ranging from anticancer activity to corrosion inhibition (Alshammari & Bakhotmah, 2022).

Future Directions

Future work could involve expanding the chemical space, optimizing environmentally sensitive types of fluorescent molecules to achieve precise recognition of various protein folding states. This could provide new insights into the study of diseases and drug discovery.